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  4. 9-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione
9-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione 9-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione
Brand Name: Vulcanchem
CAS No.: 5856-48-4
VCID: VC0049879
InChI: InChI=1S/C13H16N4O4S/c1-13(2)20-8-6(3-18)19-12(9(8)21-13)17-5-16-7-10(17)14-4-15-11(7)22/h4-6,8-9,12,18H,3H2,1-2H3,(H,14,15,22)/t6?,8?,9?,12-/m1/s1
SMILES: CC1(OC2C(OC(C2O1)N3C=NC4=C3NC=NC4=S)CO)C
Molecular Formula: C₁₃H₁₆N₄O₄S
Molecular Weight: 324.36 g/mol

9-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione

CAS No.: 5856-48-4

Reference Standards

VCID: VC0049879

Molecular Formula: C₁₃H₁₆N₄O₄S

Molecular Weight: 324.36 g/mol

9-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione - 5856-48-4

CAS No. 5856-48-4
Product Name 9-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione
Molecular Formula C₁₃H₁₆N₄O₄S
Molecular Weight 324.36 g/mol
IUPAC Name 9-[(4R)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione
Standard InChI InChI=1S/C13H16N4O4S/c1-13(2)20-8-6(3-18)19-12(9(8)21-13)17-5-16-7-10(17)14-4-15-11(7)22/h4-6,8-9,12,18H,3H2,1-2H3,(H,14,15,22)/t6?,8?,9?,12-/m1/s1
Standard InChIKey HXZCOKXEDYVENB-LCIRSVMXSA-N
Isomeric SMILES CC1(O[C@@H]2[C@H](O[C@H]([C@@H]2O1)N3C=NC4=C3NC=NC4=S)CO)C
SMILES CC1(OC2C(OC(C2O1)N3C=NC4=C3NC=NC4=S)CO)C
Canonical SMILES CC1(OC2C(OC(C2O1)N3C=NC4=C3NC=NC4=S)CO)C
Synonyms Furo[3,4-d]-1,3-dioxole, Inosine Deriv.; _x000B_2’,3’-O-Isopropylidene-6-mercaptopurine Riboside; 9-(2,3-O-Isopropylidene-β-D-ribofuranosyl)-9H-purine-6(1H)thione;
PubChem Compound 16219520
Last Modified Nov 11 2021
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